Cas no 1806177-11-6 (3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806177-11-6
• MF: C₈H₄F₃N₃O₄
• MW: 263.130271911621
• CID: 4830240
• Update Time: 2025-06-09

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C8H4F3N3O4/c9-8(10,11)18-5-3-4(1-2-12)6(15)7(13-5)14(16)17/h3,15H,1H2
• InChI Key： NDKBSTFBKRONKK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC#N)C(=C([N+](=O)[O-])N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2.4
• Topological Polar Surface Area: 112

Additional information on 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Overview of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806177-11-6)

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with hydroxy, nitro, trifluoromethoxy, and acetonitrile groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The presence of the trifluoromethoxy group enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates.

The compound's CAS No. 1806177-11-6 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such nitropyridine derivatives. For instance, computational models often highlight 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile as a candidate for virtual screening due to its balanced electronic properties. Additionally, its nitro and hydroxy functional groups enable diverse chemical transformations, aligning with sustainable synthesis goals.

From an industrial perspective, this compound is gaining traction in the development of crop protection agents. The trifluoromethoxy moiety is known to enhance pesticidal activity, making it valuable for designing next-generation agrochemicals. Environmental concerns and regulatory shifts toward safer alternatives have spurred demand for compounds like 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile, which offer efficacy with reduced ecological impact. Its stability under various pH conditions further supports its utility in formulation science.

Analytical characterization of CAS No. 1806177-11-6 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's solubility profile—moderate in polar solvents like DMSO and methanol—facilitates its use in high-throughput screening assays. Researchers also explore its structure-activity relationships (SAR) to optimize derivatives for specific biological targets.

In the context of patent literature, 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile appears in claims related to antimicrobial and anti-inflammatory agents. Its modular design allows for easy derivatization, a feature highly valued in fragment-based drug design (FBDD). As the pharmaceutical industry shifts toward personalized medicine, such intermediates play a pivotal role in creating tailored therapeutics. Moreover, its compatibility with continuous flow chemistry techniques aligns with modern manufacturing trends.

Safety and handling protocols for this compound emphasize standard laboratory practices, given its non-hazardous classification under current guidelines. Storage recommendations typically include protection from light and moisture to maintain stability. With the rise of precompetitive collaborations in chemical research, shared data on compounds like CAS No. 1806177-11-6 accelerates innovation while reducing redundant efforts. Open-access platforms further democratize access to such knowledge.

Future directions for 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-acetonitrile research may explore its role in bioconjugation or as a scaffold for metal-organic frameworks (MOFs). Its electron-deficient pyridine ring could also be leveraged in materials science, particularly in designing organic semiconductors. As synthetic methodologies evolve, this compound's relevance in interdisciplinary applications is expected to grow, solidifying its position in the toolkit of modern chemists.